Cas no 117504-06-0 (1H-Pyrido[2,3-b][1,4]diazepine-2,4(3H,5H)-dione)

1H-Pyrido[2,3-b][1,4]diazepine-2,4(3H,5H)-dione structure
117504-06-0 structure
Product name:1H-Pyrido[2,3-b][1,4]diazepine-2,4(3H,5H)-dione
CAS No:117504-06-0
MF:C8H7N3O2
MW:177.160081148148
CID:1100613

1H-Pyrido[2,3-b][1,4]diazepine-2,4(3H,5H)-dione Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrido[2,3-b][1,4]diazepine-2,4(3H,5H)-dione
    • Inchi: 1S/C8H7N3O2/c12-6-4-7(13)11-8-5(10-6)2-1-3-9-8/h1-3H,4H2,(H,10,12)(H,9,11,13)
    • InChI Key: PPOFGWVMWPOHMY-UHFFFAOYSA-N
    • SMILES: N1C(=O)CC(=O)NC2=CC=CN=C12

Experimental Properties

  • Density: 1.56±0.1 g/cm3(Predicted)
  • Melting Point: 230 °C(Solv: ethanol (64-17-5); water (7732-18-5))
  • pka: 9.25±0.20(Predicted)

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